N-(6-fluoro-1,3-dimethyl-2,2-dioxido-1,3-dihydrobenzo[c][1,2,5]thiadiazol-5-yl)-1-(methylsulfonyl)piperidine-4-carboxamide

• IUPAC Name: N-(5-fluoro-1,3-dimethyl-2,2-dioxo-2λ6,1,3-benzothiadiazol-6-yl)-1-methylsulfonylpiperidine-4-carboxamide
• InChI: InChI=1S/C15H21FN4O5S2/c1-18-13-8-11(16)12(9-14(13)19(2)27(18,24)25)17-15(21)10-4-6-20(7-5-10)26(3,22)23/h8-10H,4-7H2,1-3H3,(H,17,21)
• InChI Key: NWDBXYOYMOYNRR-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C=C(C(=C2)NC(=O)C3CCN(CC3)S(=O)(=O)C)F)N(S1(=O)=O)C
• Molecular Formula: C15H21FN4O5S2
• Molecular Weight: 420.5 g/mol

Description

N-(6-fluoro-1,3-dimethyl-2,2-dioxido-1,3-dihydrobenzo[c][1,2,5]thiadiazol-5-yl)-1-(methylsulfonyl)piperidine-4-carboxamide is a useful research compound. Its molecular formula is C15H21FN4O5S2 and its molecular weight is 420.47. The purity is usually 95%.
BenchChem offers high-quality N-(6-fluoro-1,3-dimethyl-2,2-dioxido-1,3-dihydrobenzo[c][1,2,5]thiadiazol-5-yl)-1-(methylsulfonyl)piperidine-4-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(6-fluoro-1,3-dimethyl-2,2-dioxido-1,3-dihydrobenzo[c][1,2,5]thiadiazol-5-yl)-1-(methylsulfonyl)piperidine-4-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Applications in Material Science

• Polyamide Synthesis : Hsiao and Huang (1997) explored the synthesis of aromatic polyamides using related compounds. These polyamides, containing ether and sulfone links, displayed high solubility in polar solvents and showed significant thermal stability, making them potentially useful in high-performance material applications (Hsiao & Huang, 1997).

Applications in Pharmacology

• Antimicrobial Agents : A study by Anuse et al. (2019) synthesized and evaluated various substituted N-(benzo[d]thiazol-2-yl)-2-(4-(6-fluorobenzo[d]isoxazol-3-yl)piperidin-1-yl)acetamide derivatives for their antimicrobial properties. Some of these compounds showed promising activity against resistant bacterial strains, highlighting their potential as antimicrobial agents (Anuse et al., 2019).

• Antibacterial and Anti-Inflammatory Properties : Kumara et al. (2017) synthesized bisthiourea derivatives of dipeptide conjugated to a similar compound, showing potential anti-inflammatory and antimicrobial activities. This study suggests the potential for developing new therapeutics based on this chemical structure (Kumara et al., 2017).

Applications in Neuroscience

• Neuropharmacology : Piccoli et al. (2012) investigated compounds structurally related to GSK1059865, a selective orexin 1 receptor antagonist, in a binge eating model in rats. Their research provided insights into the role of orexin receptors in compulsive eating behavior, suggesting potential therapeutic applications in eating disorders (Piccoli et al., 2012).